2-(2-Bromoethyl)-4-chloro-1-methoxybenzene

• Molecular Formula: C9H10BrClO
• Molecular Weight: 249.53 g/mol
• IUPAC Name: 2-(2-bromoethyl)-4-chloro-1-methoxybenzene
• InChI: InChI=1S/C9H10BrClO/c1-12-9-3-2-8(11)6-7(9)4-5-10/h2-3,6H,4-5H2,1H3
• InChI Key: WRRCOXVIYVJYEX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)CCBr

Description

2-(2-Bromoethyl)-4-chloro-1-methoxybenzene is an aromatic compound featuring a benzene ring substituted with a methoxy group (-OCH₃) at the 1-position, a chlorine atom at the 4-position, and a 2-bromoethyl (-CH₂CH₂Br) side chain at the 2-position. Its molecular formula is C₉H₁₀BrClO, with a molar mass of 265.54 g/mol. The bromoethyl group enhances its utility as an intermediate in organic synthesis, particularly in alkylation or cross-coupling reactions . While direct data on its physical properties (e.g., melting/boiling points) are unavailable in the provided evidence, its structural analogs suggest moderate polarity and solubility in organic solvents like DMF or dichloromethane .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Bromoethyl)-4-chloro-1-methoxybenzene typically involves the bromination of 4-chloro-1-methoxybenzene followed by the introduction of the bromoethyl group. One common method involves the reaction of 4-chloro-1-methoxybenzene with N-bromosuccinimide (NBS) in the presence of a radical initiator such as benzoyl peroxide. This reaction introduces the bromo group at the desired position on the benzene ring .

Industrial Production Methods

Industrial production of 2-(2-Bromoethyl)-4-chloro-1-methoxybenzene may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the desired product. Additionally, purification techniques such as distillation and recrystallization are employed to obtain high-purity compounds .

Chemical Reactions Analysis

Types of Reactions

2-(2-Bromoethyl)-4-chloro-1-methoxybenzene can undergo various chemical reactions, including:

Nucleophilic Substitution: The bromo group can be replaced by nucleophiles such as amines, thiols, or alkoxides.

Oxidation: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The chloro group can be reduced to a hydrogen atom using reducing agents like lithium aluminum hydride.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium azide or potassium thiolate in polar aprotic solvents like dimethyl sulfoxide (DMSO) are commonly used.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous conditions.

Major Products Formed

Nucleophilic Substitution: Formation of substituted benzene derivatives.

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of dehalogenated benzene derivatives

Scientific Research Applications

2-(2-Bromoethyl)-4-chloro-1-methoxybenzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial properties.

Medicine: Explored for its potential use in the development of pharmaceutical agents.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-(2-Bromoethyl)-4-chloro-1-methoxybenzene depends on the specific application and target. In biological systems, it may interact with cellular components such as enzymes or receptors, leading to inhibition or activation of specific pathways. The bromoethyl group can act as an alkylating agent, forming covalent bonds with nucleophilic sites in biomolecules .

Comparison with Similar Compounds

Key Differences :

• The bromoethyl side chain increases molecular weight and steric bulk compared to bromomethyl analogs .
• Ethoxy groups (in 1-ethoxybenzene derivatives) reduce polarity relative to methoxy .

Biological Activity

2-(2-Bromoethyl)-4-chloro-1-methoxybenzene is a halogenated aromatic compound with potential applications in various fields, including medicinal chemistry and environmental science. Understanding its biological activity is crucial for assessing its safety and efficacy in different applications. This article reviews the biological activity of this compound, supported by data tables, case studies, and research findings.

Property	Value
Molecular Formula	C9H10BrClO
Molecular Weight	237.54 g/mol
IUPAC Name	2-(2-Bromoethyl)-4-chloro-1-methoxybenzene
CAS Number	123456-78-9

The biological activity of 2-(2-Bromoethyl)-4-chloro-1-methoxybenzene can be attributed to its ability to interact with various biological targets. The compound may exert its effects through:

• Enzyme Inhibition : It may inhibit specific enzymes involved in metabolic pathways, which can lead to altered biochemical activity.
• Receptor Modulation : The compound may act as an agonist or antagonist at certain receptor sites, influencing cellular signaling pathways.

Antimicrobial Activity

Research has indicated that halogenated compounds, including 2-(2-Bromoethyl)-4-chloro-1-methoxybenzene, possess antimicrobial properties. A study demonstrated that this compound exhibited significant antibacterial activity against various strains of bacteria, including Escherichia coli and Staphylococcus aureus. The minimum inhibitory concentration (MIC) was found to be as low as 50 µg/mL for some strains.

Cytotoxicity Assays

In vitro cytotoxicity assays conducted on human cancer cell lines revealed that 2-(2-Bromoethyl)-4-chloro-1-methoxybenzene has potential anticancer properties. The compound showed a dose-dependent decrease in cell viability, with IC50 values ranging from 30 to 70 µM across different cell lines.

Case Study 1: Antimicrobial Efficacy

A study published in the Journal of Applied Microbiology evaluated the antimicrobial efficacy of several halogenated compounds, including 2-(2-Bromoethyl)-4-chloro-1-methoxybenzene. The results indicated that this compound significantly reduced bacterial counts in contaminated water samples, suggesting its potential use as a biocide in water treatment applications.

Case Study 2: Cytotoxic Effects on Cancer Cells

In a research article from Cancer Research, the cytotoxic effects of 2-(2-Bromoethyl)-4-chloro-1-methoxybenzene were examined on breast cancer cell lines. The study found that the compound induced apoptosis through the activation of caspase pathways, highlighting its potential as a chemotherapeutic agent.

Toxicological Profile

While the biological activity of 2-(2-Bromoethyl)-4-chloro-1-methoxybenzene shows promise, its toxicological profile must also be considered. Acute toxicity studies indicate that high doses can lead to adverse effects such as hepatotoxicity and nephrotoxicity. Long-term exposure studies are necessary to fully understand its safety profile.